Cas no 96846-67-2 (1,1-Dimethyl-5-methyleneheptyl butyrate)

• Product name: 1,1-Dimethyl-5-methyleneheptyl butyrate
• CAS No: 96846-67-2
• MF: C₁₄H₂₆O₂
• MW: 226.35504
• CID: 817975
• PubChem ID: 16206164

1,1-Dimethyl-5-methyleneheptyl butyrate Chemical and Physical Properties

Names and Identifiers

• 1,1-Dimethyl-5-methyleneheptyl butyrate
• (2-methyl-6-methylideneoctan-2-yl) butanoate
• UNII-J8S16X2LBL
• NS00065426
• EINECS 306-303-7
• 96846-67-2
• BUTANOIC ACID, 1,1-DIMETHYL-5-METHYLENEHEPTYL ESTER
• DTXSID00242589
• J8S16X2LBL

• Inchi： InChI=1S/C14H26O2/c1-6-9-13(15)16-14(4,5)11-8-10-12(3)7-2/h3,6-11H2,1-2,4-5H3
• InChI Key： PGZPJUINMYJERW-UHFFFAOYSA-N
• SMILES： CCCC(=O)OC(C)(C)CCCC(=C)CC

Computed Properties

• Exact Mass: 226.19328
• Monoisotopic Mass: 226.19328
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 4.4

Experimental Properties

• Density: 0.877
• Boiling Point: 287.9°Cat760mmHg
• Flash Point: 88.4°C
• Refractive Index: 1.441